Cas no 55083-93-7 (2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-)
55083-93-7 structure
Product Name:2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-
CAS No:55083-93-7
MF:C8H10N4
MW:162.19180059433
CID:943315
PubChem ID:12563307
Update Time:2025-04-19
2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-
- DB-222841
- 55083-93-7
- (2Z)-2-amino-3-[(e)-(2-methylpropylidene)amino]-2-butenedinitrile
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- Inchi: 1S/C8H10N4/c1-6(2)5-12-8(4-10)7(11)3-9/h5-6H,11H2,1-2H3/b8-7-,12-5+
- InChI Key: VXTXPQPXJKHMID-KRMQVSRUSA-N
- SMILES: N(/C(/C#N)=C(/C#N)\N)=C\C(C)C
Computed Properties
- Exact Mass: 162.091
- Monoisotopic Mass: 162.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 86A^2
- XLogP3: 0.4
2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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